
An In-depth Technical Guide to 4-
Chlorobenzophenone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Chlorobenzophenone

Cat. No.: B192759 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Chlorobenzophenone, a key

chemical intermediate in various industrial and pharmaceutical applications. This document

details its chemical and physical properties, experimental protocols for its synthesis and

analysis, and its role in drug development, presenting data in a clear and accessible format for

researchers and professionals.

Core Properties of 4-Chlorobenzophenone
4-Chlorobenzophenone, also known as p-Chlorobenzophenone, is an aromatic ketone with

the chemical formula C₁₃H₉ClO.[1] It presents as a white to off-white crystalline powder.[1][2][3]

CAS Number: 134-85-0[4][5][6]
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Property Value Source(s)

Molecular Weight 216.66 g/mol [1][2][4][5]

Melting Point 74-78 °C [1][2][3][4]

Boiling Point 332 °C (at 760 mmHg) [2]

195-196 °C (at 17 mmHg) [4][7]

Appearance
White to off-white crystalline

solid/powder
[1][2][3]

Solubility

Soluble in ethanol, ether,

acetone, benzene, methanol,

and ethyl acetate. Slightly

soluble in carbon tetrachloride

and chloroform. Insoluble in

water.

[1][2][8][9][10]

Vapor Pressure 0.00011 mmHg [2]

Flash Point 143 °C [7][10]

Structural Information
Identifier Value Source(s)

Linear Formula ClC₆H₄COC₆H₅ [4]

SMILES Clc1ccc(cc1)C(=O)c2ccccc2 [4]

InChI

1S/C13H9ClO/c14-12-8-6-

11(7-9-12)13(15)10-4-2-1-3-5-

10/h1-9H

[4]

InChI Key
UGVRJVHOJNYEHR-

UHFFFAOYSA-N
[4]
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The most common laboratory and industrial synthesis of 4-Chlorobenzophenone is achieved

through the Friedel-Crafts acylation of benzene with 4-chlorobenzoyl chloride, using a Lewis

acid catalyst such as aluminum chloride (AlCl₃).

Detailed Experimental Protocol: Friedel-Crafts Acylation
Materials:

Benzene

4-Chlorobenzoyl chloride

Anhydrous aluminum chloride (AlCl₃)

Dichloromethane (solvent)

Hydrochloric acid (HCl), dilute solution

Water

Brine

Anhydrous sodium sulfate

Procedure:

In a round-bottom flask equipped with a stirrer and a reflux condenser, dissolve 4-

chlorobenzoyl chloride in dichloromethane.

Cool the mixture in an ice bath.

Slowly add anhydrous aluminum chloride to the solution while stirring.

Add benzene dropwise to the reaction mixture.

After the addition is complete, remove the ice bath and allow the reaction to proceed at room

temperature. The reaction progress can be monitored using Thin Layer Chromatography

(TLC).
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Once the reaction is complete, carefully pour the mixture into a beaker containing ice and

dilute hydrochloric acid to quench the reaction and decompose the aluminum chloride

complex.

Transfer the mixture to a separatory funnel and extract the aqueous layer with

dichloromethane.

Combine the organic layers and wash sequentially with water and then brine.

Dry the organic phase over anhydrous sodium sulfate, filter, and remove the solvent under

reduced pressure to obtain the crude product.

Purification: The crude 4-Chlorobenzophenone can be purified by recrystallization from a

suitable solvent such as ethanol or by column chromatography on silica gel using a hexane-

ethyl acetate eluent system.
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Caption: Workflow for the synthesis and purification of 4-Chlorobenzophenone.
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Analytical Methodologies
Quality control and analysis of 4-Chlorobenzophenone are crucial for its use in

pharmaceutical and other high-purity applications. High-Performance Liquid Chromatography

(HPLC) is a widely used and effective method.

Detailed Experimental Protocol: HPLC Analysis
Instrumentation:

HPLC system with a UV detector

C18 analytical column

Mobile Phase:

A mixture of acetonitrile and water (e.g., 60:40 v/v)

Procedure:

Prepare a standard solution of 4-Chlorobenzophenone of known concentration in the

mobile phase.

Prepare the sample solution by dissolving the test substance in the mobile phase.

Set the flow rate of the mobile phase (e.g., 1.0 mL/min).

Set the UV detector to a wavelength of 257 nm.[5]

Inject the standard solution and then the sample solution into the HPLC system.

Quantify the amount of 4-Chlorobenzophenone in the sample by comparing the peak area

with that of the standard.

Other analytical techniques include Gas Chromatography-Mass Spectrometry (GC-MS),

Infrared (IR) Spectroscopy, and Nuclear Magnetic Resonance (NMR) Spectroscopy for

structural confirmation.
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Role in Drug Development and Biological
Significance
4-Chlorobenzophenone is a significant molecule in the pharmaceutical industry, primarily

serving as a key intermediate in the synthesis of a variety of drugs.[1][11] Its applications

include the manufacturing of:

Antihistamines: It is a building block for certain antihistamine compounds.[1][11]

Antidepressants: It is used in the synthesis of some selective serotonin reuptake inhibitors

(SSRIs).[1][11]

Antipsychotics: The compound is an intermediate in the production of specific antipsychotic

medications.[1][11]

Furthermore, 4-Chlorobenzophenone is a known human metabolite of several widely used

antihistamines, including Cetirizine, Clemastine, and Meclizine.[2] In the metabolism of these

drugs, it is formed through processes like O-dealkylation.

Parent Drugs

Cetirizine

Metabolic Processes
(e.g., O-dealkylation)Clemastine

Meclizine

4-Chlorobenzophenone
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Caption: Metabolic pathway showing 4-Chlorobenzophenone as a metabolite of common

antihistamines.
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Stability and Safety
Stability: 4-Chlorobenzophenone is stable under normal storage conditions.[6][9] It should be

stored in a tightly closed container in a dry and well-ventilated place.[12] Conditions to avoid

include exposure to incompatible materials such as strong oxidizing agents.[6][9] Hazardous

decomposition products under fire conditions include carbon monoxide, carbon dioxide, and

hydrogen chloride gas.[6][9]

Safety: 4-Chlorobenzophenone may cause skin, eye, and respiratory irritation.[6][13] It is

important to handle the compound in a well-ventilated area and use appropriate personal

protective equipment (PPE), including gloves and safety glasses.[12][14] In case of contact,

rinse the affected area with plenty of water.[13][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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